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Compound of Interest

Compound Name: Ethyl 5-acenaphthoylformate

Cat. No.: B009255

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties, synthesis,
and spectral characterization of Ethyl 5-acenaphthoylformate. This document is intended to
serve as a valuable resource for professionals in the fields of chemical research, drug
development, and materials science.

Physicochemical Properties

Ethyl 5-acenaphthoylformate, with the CAS Number 101110-21-8, is an organic compound
that incorporates the acenaphthene moiety and an ethyl keto-ester functional group.[1][2][3]
While specific experimental data for some physical properties are not readily available in public
literature, the fundamental molecular attributes have been determined.

Table 1: Physicochemical Data for Ethyl 5-Acenaphthoylformate
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Property Value Source
Molecular Formula C16H1403 [11[3]
Molecular Weight 254.28 g/mol [1][3]
CAS Number 101110-21-8 [1]12113]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Synthesis of Ethyl 5-Acenaphthoylformate

The primary method for the synthesis of Ethyl 5-acenaphthoylformate is the Friedel-Crafts
acylation of acenaphthene with ethoxalyl chloride.[1] This electrophilic aromatic substitution
reaction is catalyzed by a Lewis acid, typically aluminum chloride (AICIs).[1] The reaction
selectively acylates the 5-position of the acenaphthene ring.[4]

General Experimental Protocol

The following is a representative experimental protocol for the synthesis of Ethyl 5-
acenaphthoylformate based on established principles of the Friedel-Crafts acylation reaction.

Materials:

e Acenaphthene

o Ethoxalyl chloride

e Anhydrous aluminum chloride (AICI3)
¢ Anhydrous dichloromethane (DCM)

o Hydrochloric acid (HCI), dilute solution

e Saturated sodium bicarbonate solution
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e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)
o Ethanol (for recrystallization)
Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride in anhydrous
dichloromethane.

e Cool the suspension to 0°C in an ice bath.

» Slowly add a solution of ethoxalyl chloride in anhydrous dichloromethane from the dropping
funnel to the cooled suspension with vigorous stirring.

 After the addition is complete, add a solution of acenaphthene in anhydrous dichloromethane
dropwise to the reaction mixture.

» Allow the reaction mixture to stir at 0°C for one hour, then let it warm to room temperature
and stir for an additional 2-4 hours. Monitor the reaction progress using thin-layer
chromatography (TLC).

o Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and dilute hydrochloric acid to quench the reaction and decompose the aluminum chloride
complex.

o Separate the organic layer and extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield
pure Ethyl 5-acenaphthoylformate.
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Synthesis Workflow Diagram

Caption: A flowchart illustrating the synthesis of Ethyl 5-acenaphthoylformate.

Spectral Data

Detailed experimental spectral data for Ethyl 5-acenaphthoylformate are not widely
published. However, predicted spectral information can be valuable for characterization
purposes.

Table 2: Predicted Mass Spectrometry Data for Ethyl 5-acenaphthoylformate

lon Formula Calculated m/z
[M]* C16H1403" 254.0943

M - OCH2CHs]* C14HoO2+ 209.0603

[

Acenaphthoyl]* Ci13HoO™* 181.0653

[ p y

[Acenaphthene]* Ci12H10™" 154.0783

Note on Spectral Data: For definitive structural confirmation, it is essential to acquire
experimental *H NMR, 3C NMR, and IR spectra and compare them with theoretical values and
data from analogous compounds.

Logical Relationship Diagram

The synthesis of Ethyl 5-acenaphthoylformate is a logical progression from readily available
starting materials to a more complex, functionalized molecule. This relationship can be
visualized as follows:

Caption: The logical progression from starting materials to the final product.

Conclusion

Ethyl 5-acenaphthoylformate is a valuable chemical intermediate with potential applications
in the synthesis of more complex molecules. This guide provides the currently available
information on its physicochemical properties and a representative synthesis protocol. Further
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experimental investigation is required to fully characterize its physical properties and explore its
potential applications in various scientific and industrial fields. Researchers are encouraged to
use the information provided as a foundation for their work and to contribute to the body of
knowledge on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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